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Compound of Interest

Compound Name: 2-Bromo-2'-fluoroacetophenone

Cat. No.: B017065

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-
Bromo-2'-fluoroacetophenone, a key intermediate in various organic syntheses. The
information is presented to be a valuable resource for laboratory and research applications.

Core Physical and Chemical Properties

2-Bromo-2'-fluoroacetophenone is an organic compound with the molecular formula
CsHeBrFO.[1] It is recognized for its role as a building block in the synthesis of more complex
molecules, particularly in the pharmaceutical and material science sectors.[1] The compound's
reactivity is largely attributed to the presence of the bromine, fluorine, and carbonyl! functional
groups.[1]

Quantitative Data Summary

The physical properties of 2-Bromo-2'-fluoroacetophenone are summarized in the table
below for easy reference and comparison. Data has been compiled from various chemical
suppliers and databases.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b017065?utm_src=pdf-interest
https://www.benchchem.com/product/b017065?utm_src=pdf-body
https://www.benchchem.com/product/b017065?utm_src=pdf-body
https://www.benchchem.com/product/b017065?utm_src=pdf-body
https://www.smolecule.com/products/s672233
https://www.smolecule.com/products/s672233
https://www.smolecule.com/products/s672233
https://www.benchchem.com/product/b017065?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Units Conditions Citations
Molecular

CsHeBrFO - - [1][2]
Formula
Molecular Weight  217.04 g/mol - [11[21[3]
Melting Point 25-34 °C - [31[41[5]
Boiling Point 83-85 °C - [41[6]
Density 1.574 g/mL at 25 °C [3][4]6]
Refractive Index 1.563 - at 20 °C [31[41[6]
Flash Point >110 °C - [4116]
A White to Off- ne

earance - -
PP White Solid
N ) Chloroform,
Solubility Slightly soluble - [4][6]
Methanol

Stability Unstable - In DMSO [4][6]

Experimental Protocols

Detailed methodologies for the synthesis of 2-Bromo-2'-fluoroacetophenone are crucial for
researchers. Below is a common experimental protocol for its preparation.

Synthesis of 2-Bromo-2'-fluoroacetophenone from 2'-
Fluoroacetophenone

This procedure outlines the bromination of 2'-fluoroacetophenone to yield the target compound.
Materials:
e 1-(2-fluorophenyl)ethanone (2'-Fluoroacetophenone)

e Bromine
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Acetic acid

Saturated aqueous sodium bicarbonate
Ethyl acetate

Anhydrous magnesium sulfate

Water

Saturated brine

Procedure:

A solution of 1-(2-fluorophenyl)ethanone (15.1 g) is prepared in acetic acid (150 mL).[4]
Bromine (5.8 mL) is added slowly and dropwise to the solution.[4]

The reaction mixture is stirred at room temperature for 2 hours.[4]

Upon completion, the acetic acid is removed by distillation under reduced pressure.[4]

The remaining residue is dissolved in a saturated aqueous solution of sodium bicarbonate
and then extracted with ethyl acetate.[4]

The organic phase is washed sequentially with saturated aqueous sodium bicarbonate,
water, and saturated brine.[4]

The washed organic phase is dried over anhydrous magnesium sulfate.[4]

After filtration to remove the drying agent, the organic phase is concentrated under reduced
pressure to yield 2-bromo-2'-fluoroacetophenone as a light yellow oil (22.91 g, 97% vyield).

[4]

Visualized Workflows and Pathways

To further clarify the experimental processes and logical relationships, the following diagrams

have been generated using Graphviz.
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Synthesis Workflow for 2-Bromo-2'-fluoroacetophenone

Reactants

1-(2-fluorophenyl)ethanone Bromine Acetic Acid (Solvent)

Mix and stir at room temperature for 2 hours

Workup and Purification

Remove solvent (distillation)

;

Dissolve in NaHCO3 (aq)

;

Extract with Ethyl Acetate

;

Wash organic phase

l

Dry with MgSO4

;

Concentrate under reduced pressure

Final %roduct

2-Bromo-2'-fluoroacetophenone

Click to download full resolution via product page

Caption: A flowchart illustrating the synthesis of 2-Bromo-2'-fluoroacetophenone.
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General Workflow for Melting Point Determination

Sample Preparation

Ensure sample is dry and pure

Load a small amount into a capillary tube

Measurement

Result

Report the melting point as a range

Click to download full resolution via product page

Caption: A generalized workflow for determining the melting point of a solid compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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